![molecular formula C19H21N3O3 B5795745 N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea](/img/structure/B5795745.png)
N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea
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Overview
Description
N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea, also known as MPB, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of protein tyrosine phosphatases (PTPs) and has been studied in various biological systems.
Mechanism of Action
N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea inhibits the activity of PTPs by binding to the catalytic site of the enzyme. PTPs are involved in the regulation of several cellular signaling pathways, including those involved in cell growth, differentiation, and survival. By inhibiting PTP activity, this compound can modulate these pathways and affect cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound can induce apoptosis and inhibit cell proliferation. In diabetic animals, this compound can improve insulin sensitivity and reduce blood glucose levels. In inflammatory models, this compound can reduce inflammation and improve tissue damage.
Advantages and Limitations for Lab Experiments
N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea has several advantages for lab experiments. It is a well-established compound with a known mechanism of action and can be easily synthesized in a laboratory setting. It has been extensively studied in various biological systems, making it a useful tool for studying the role of PTPs in disease. However, this compound also has some limitations. It can be toxic at high concentrations, and its effects can be cell-type specific.
Future Directions
There are several future directions for the study of N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea. One area of research is the identification of specific PTPs that are targeted by this compound and the development of more selective inhibitors. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases, including cancer and diabetes. Additionally, the effects of this compound on immune cells and the immune system could be explored. Overall, the study of this compound has the potential to provide valuable insights into cellular signaling pathways and disease mechanisms.
Synthesis Methods
N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea can be synthesized through a multi-step process involving the reaction of 2-methoxyaniline, 4-(2-oxo-1-pyrrolidinyl)benzylamine, and urea. The final product is obtained through purification and isolation steps. The synthesis of this compound is well-established and can be easily reproduced in a laboratory setting.
Scientific Research Applications
N-(2-methoxyphenyl)-N'-[4-(2-oxo-1-pyrrolidinyl)benzyl]urea has been extensively studied in various biological systems, including cancer, diabetes, and inflammation. It has been shown to inhibit the activity of PTPs, which are enzymes that regulate cellular signaling pathways. This compound has been used as a tool to study the role of PTPs in various diseases and to identify potential therapeutic targets.
Properties
IUPAC Name |
1-(2-methoxyphenyl)-3-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-25-17-6-3-2-5-16(17)21-19(24)20-13-14-8-10-15(11-9-14)22-12-4-7-18(22)23/h2-3,5-6,8-11H,4,7,12-13H2,1H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNWITEJQIMWMKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NCC2=CC=C(C=C2)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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